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For Researchers, Scientists, and Drug Development Professionals

Introduction
Danshensu (3-(3,4-dihydroxyphenyl)lactic acid), a prominent water-soluble phenolic acid

isolated from the traditional Chinese medicine Danshen (Salvia miltiorrhiza), has garnered

significant scientific attention for its broad spectrum of pharmacological activities. Exhibiting

therapeutic potential in cardiovascular diseases, neurological disorders, and oncology, the

efficacy of Danshensu is rooted in its ability to modulate a multitude of molecular targets and

signaling pathways. This technical guide provides a comprehensive overview of the known

molecular interactions of Danshensu, presenting quantitative data, detailed experimental

methodologies, and visual representations of the key signaling cascades it influences.

Quantitative Data on Molecular Interactions
The following tables summarize the available quantitative data on the interaction of

Danshensu with its identified molecular targets. This information is crucial for understanding

the potency and specificity of Danshensu's effects.
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Target Protein
Interaction
Type

Quantitative
Value

Method Reference

Monoamine

Oxidase B

(MAOB)

Inhibition IC50: 8.3 μM
In vitro enzyme

activity assay
[1]

Monoamine

Oxidase B

(MAOB)

Binding Affinity -5.9 kcal·mol−1
Molecular

Docking
[1]

Cyclooxygenase-

2 (COX-2)
Inhibition IC50: ~44 μM

In vitro enzyme

activity assay
[2]

GTPase HRas Binding Affinity -6.0 kcal·mol−1 Inverse Docking [3][4]

Table 1: Summary of Quantitative Interaction Data for Danshensu.

Key Signaling Pathways Modulated by Danshensu
Danshensu exerts its pleiotropic effects by intervening in several critical signaling pathways.

The following sections detail these pathways and are accompanied by diagrams generated

using the Graphviz DOT language to visually represent the molecular cascades.

MAOB-NF-κB Signaling Pathway in Cancer
Radioresistance
In non-small cell lung cancer (NSCLC), Danshensu has been shown to enhance

radiosensitivity by inhibiting Monoamine Oxidase B (MAOB). MAOB activity is linked to the

activation of the transcription factor NF-κB, which promotes cell survival and resistance to

therapy. By directly binding to and inhibiting MAOB, Danshensu prevents the downstream

activation of NF-κB, thereby sensitizing cancer cells to radiation treatment.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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